Cas no 2034525-70-5 (3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide)
3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide
- 3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide
- AKOS025315726
- 3-methoxy-N-(4-(thiazol-2-yloxy)benzyl)benzamide
- F6445-4986
- 2034525-70-5
-
- Inchi: 1S/C18H16N2O3S/c1-22-16-4-2-3-14(11-16)17(21)20-12-13-5-7-15(8-6-13)23-18-19-9-10-24-18/h2-11H,12H2,1H3,(H,20,21)
- InChI Key: VBMCADALPNAWIC-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C(OC2=NC=CS2)C=C1)(=O)C1=CC=CC(OC)=C1
Computed Properties
- Exact Mass: 340.08816355g/mol
- Monoisotopic Mass: 340.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 88.7Ų
3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-4986-2μmol |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-5μmol |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-10μmol |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-20μmol |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-1mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-2mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-3mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-4mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-5mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6445-4986-10mg |
3-methoxy-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}benzamide |
2034525-70-5 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide
Comprehensive Overview of 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide (CAS No. 2034525-70-5)
3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide (CAS No. 2034525-70-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its methoxybenzamide core and thiazolyloxy substituent, is often explored for its interactions with biological targets, making it a subject of interest in drug discovery and development.
The molecular structure of 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide combines a benzamide moiety with a thiazole ring, linked via an ether bridge. This configuration is particularly noteworthy because thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly focusing on such hybrid molecules to develop novel therapeutics with enhanced efficacy and reduced side effects.
In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide is being investigated for its potential role in modulating specific enzymatic pathways, particularly those involved in cell signaling and proliferation. Its CAS No. 2034525-70-5 is frequently cited in patent literature and academic studies, highlighting its relevance in contemporary research.
From a synthetic chemistry perspective, the preparation of 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide involves multi-step organic reactions, including amide coupling and etherification. The compound's purity and yield are critical factors, especially when it is intended for high-throughput screening or preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.
The growing interest in personalized medicine and targeted therapies has further amplified the significance of compounds like 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide. Its potential applications extend to areas such as neurodegenerative diseases, metabolic disorders, and autoimmune conditions, where precise modulation of biological pathways is essential. Researchers are also exploring its utility in combination therapies, aiming to overcome drug resistance and improve treatment outcomes.
In the context of green chemistry and sustainable drug development, the synthesis and application of 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide are being optimized to minimize environmental impact. Innovations such as catalytic methods and solvent-free reactions are being investigated to enhance the compound's scalability and eco-friendliness.
For researchers and industry professionals, understanding the physicochemical properties of 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide is crucial. Parameters such as solubility, stability, and bioavailability play a pivotal role in its formulation and delivery. Computational modeling and QSAR studies are increasingly being utilized to predict its behavior in biological systems, thereby accelerating the drug development process.
In summary, 3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide (CAS No. 2034525-70-5) represents a promising candidate in modern medicinal chemistry. Its versatile structure and potential therapeutic applications make it a focal point of ongoing research, aligning with the broader trends in drug discovery and biomolecular engineering. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovative healthcare solutions.
2034525-70-5 (3-methoxy-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)